Cas no 112857-68-8 (2,4-Difluoro-3-methylbenzoic acid)

2,4-Difluoro-3-methylbenzoic acid structure
112857-68-8 structure
Product Name:2,4-Difluoro-3-methylbenzoic acid
CAS No:112857-68-8
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD03265223
CID:135930
PubChem ID:13986837
Update Time:2025-04-19

2,4-Difluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluoro-3-methylbenzoic acid
    • Benzoic acid,2,4-difluoro-3-methyl-
    • 2,4,6-TRICHLOROPHENYL ISOCYANATE
    • 2,4-Difluoro-3-methylbenzoate
    • 3-Methyl-2,4-difluorobenzoic acid
    • Benzoic acid,2,4-difluoro-3-methyl
    • 2,4-Difluoro-3-methylbenzoicacid
    • PubChem4943
    • OCJDCFUHHBCTFI-UHFFFAOYSA-N
    • FCH920984
    • 2,4-difluoro-3-methyl-benzoic acid
    • LF10805
    • VZ22569
    • AS05002
    • AS01849
    • Benzoic acid, 2,4-difluoro-3-methyl-
    • SY046769
    • AX8041189
    • AB0034818
    • ST2409113
    • X9035
    • EN300-7365739
    • SCHEMBL1192063
    • MFCD03265223
    • 112857-68-8
    • GS-4456
    • AC-3955
    • FT-0655362
    • AKOS006345223
    • DTXSID80553847
    • MDL： MFCD03265223
    • Inchi： 1S/C8H6F2O2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key： OCJDCFUHHBCTFI-UHFFFAOYSA-N
    • SMILES： FC1C(C(=O)O)=CC=C(C=1C)F

Computed Properties

  • Exact Mass: 172.03400
  • Monoisotopic Mass: 172.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2

Experimental Properties

  • Boiling Point: 253.1℃ at 760 mmHg
  • PSA: 37.30000
  • LogP: 1.97140

2,4-Difluoro-3-methylbenzoic acid Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Safety Term：S26-36
  • Risk Phrases：R36/37/38

2,4-Difluoro-3-methylbenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4-Difluoro-3-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
037157-1g
2,4-Difluoro-3-methylbenzoic acid
 112857-68-8 95%
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 ￡65.00 2022-03-01
Fluorochem
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Fluorochem
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TRC
D448383-100mg
2,4-Difluoro-3-methylbenzoic acid
 112857-68-8
100mg
 $64.00 2023-05-18
TRC
D448383-250mg
2,4-Difluoro-3-methylbenzoic acid
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250mg
 $75.00 2023-05-18
TRC
D448383-500mg
2,4-Difluoro-3-methylbenzoic acid
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500mg
 $115.00 2023-05-18
TRC
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2,4-Difluoro-3-methylbenzoic acid
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Matrix Scientific
073980-1g
2,4-Difluoro-3-methylbenzoic acid, 95+%
 112857-68-8 95+%
1g
 $370.00 2023-09-10
Matrix Scientific
073980-5g
2,4-Difluoro-3-methylbenzoic acid, 95+%
 112857-68-8 95+%
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